Cas no 1417637-55-8 (N-(4-carbamimidoylphenyl)acetamide: acetic acid)

• Product Name: N-(4-carbamimidoylphenyl)acetamide: acetic acid
• CAS No: 1417637-55-8
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5189669
• Update Time: 2025-07-28

N-(4-carbamimidoylphenyl)acetamide: acetic acid Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamimidoylphenyl)acetamide: acetic acid

• Inchi： 1S/C9H11N3O.C2H4O2/c1-6(13)12-8-4-2-7(3-5-8)9(10)11;1-2(3)4/h2-5H,1H3,(H3,10,11)(H,12,13);1H3,(H,3,4)
• InChI Key： XKTIZPFRKVQOLF-UHFFFAOYSA-N
• SMILES： C(=O)(O)C.N(C1C=CC(C(N)=N)=CC=1)C(=O)C

Additional information on N-(4-carbamimidoylphenyl)acetamide: acetic acid

Professional Introduction to N-(4-carbamimidoylphenyl)acetamide: Acetic Acid (CAS No. 1417637-55-8)

N-(4-carbamimidoylphenyl)acetamide: acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1417637-55-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural and functional properties, making it a valuable subject of study for scientists and researchers aiming to develop novel therapeutic agents and materials.

The molecular structure of N-(4-carbamimidoylphenyl)acetamide: acetic acid consists of a phenyl ring substituted with a carbamidine group at the 4-position, linked to an acetamide moiety. This configuration imparts distinct chemical reactivity and biological potential, which has been explored in various scientific investigations. The presence of the carbamidine group, in particular, is noteworthy as it often serves as a key pharmacophore in drug design, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of compounds that incorporate carbamidine functionalities due to their ability to modulate biological pathways effectively. Research studies have demonstrated that molecules containing this moiety can exhibit inhibitory activity against a range of targets, making them promising candidates for further development into therapeutic agents. The acetamide group further enhances the compound's versatility, allowing for additional modifications that could tailor its pharmacological properties for specific applications.

One of the most compelling aspects of N-(4-carbamimidoylphenyl)acetamide: acetic acid is its potential in the realm of drug discovery. The compound's unique structural features have been investigated in the context of various diseases, including cancer, inflammation, and infectious disorders. For instance, studies have suggested that derivatives of this molecule may interfere with key enzymatic processes involved in disease progression, offering a novel approach to treatment. These findings highlight the importance of exploring such compounds as part of broader research efforts aimed at addressing unmet medical needs.

The synthesis and characterization of N-(4-carbamimidoylphenyl)acetamide: acetic acid have been subjects of considerable academic interest. Researchers have developed sophisticated synthetic routes to produce this compound with high purity and yield, enabling more extensive exploration of its properties. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to elucidate its molecular structure and confirm its identity. These analytical methods are crucial for ensuring the compound's quality and suitability for further study.

The biological activity of N-(4-carbamimidoylphenyl)acetamide: acetic acid has been evaluated through in vitro and in vivo experiments. Preliminary results indicate that the compound exhibits promising interactions with certain biological targets, suggesting its potential as a lead compound for drug development. However, further research is necessary to fully understand its mechanism of action and optimize its therapeutic efficacy. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into tangible benefits for patients.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in synthetic methodologies and computational modeling tools. The development of new compounds like N-(4-carbamimidoylphenyl)acetamide: acetic acid represents a significant step forward in this ongoing effort. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can accelerate the discovery and optimization of molecules with therapeutic potential.

In conclusion, N-(4-carbamimidoylphenyl)acetamide: acetic acid (CAS No. 1417637-55-8) is a compound with substantial scientific interest due to its unique structural features and potential biological activities. Its investigation across various research domains underscores its importance as a candidate for further development into novel pharmaceuticals. As scientific understanding continues to grow, compounds like this one are poised to play a crucial role in advancing medical treatments and improving patient outcomes.